Cas no 122019-71-0 (ethyl 5-(trifluoromethyl)-1,3-oxazole-4-carboxylate)
122019-71-0 structure
Product Name:ethyl 5-(trifluoromethyl)-1,3-oxazole-4-carboxylate
CAS No:122019-71-0
MF:C7H6F3NO3
MW:209.12265253067
CID:2617855
PubChem ID:72212390
Update Time:2025-04-21
ethyl 5-(trifluoromethyl)-1,3-oxazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 5-(trifluoromethyl)-1,3-oxazole-4-carboxylate
- DB-385439
- SCHEMBL17859551
- AT13886
- Ethyl 5-(trifluoromethyl)-4-oxazolecarboxylate
- 4-carbethoxy-5-trifluoromethyloxazole
- ETHYL 5-(TRIFLUOROMETHYL)OXAZOLE-4-CARBOXYLATE
- 122019-71-0
- AB68725
-
- Inchi: 1S/C7H6F3NO3/c1-2-13-6(12)4-5(7(8,9)10)14-3-11-4/h3H,2H2,1H3
- InChI Key: VHEJZKRMHIXKDC-UHFFFAOYSA-N
- SMILES: FC(C1=C(C(=O)OCC)N=CO1)(F)F
Computed Properties
- Exact Mass: 209.02997754Da
- Monoisotopic Mass: 209.02997754Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 52.3Ų
ethyl 5-(trifluoromethyl)-1,3-oxazole-4-carboxylate Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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